(E)-1-(4-(6-(azepan-1-yl)pyridazin-3-yl)piperazin-1-yl)-3-phenylprop-2-en-1-one

• IUPAC Name: (E)-1-[4-[6-(azepan-1-yl)pyridazin-3-yl]piperazin-1-yl]-3-phenylprop-2-en-1-one
• InChI: InChI=1S/C23H29N5O/c29-23(13-10-20-8-4-3-5-9-20)28-18-16-27(17-19-28)22-12-11-21(24-25-22)26-14-6-1-2-7-15-26/h3-5,8-13H,1-2,6-7,14-19H2/b13-10+
• InChI Key: ZGILCUOIIYKOEP-JLHYYAGUSA-N
• Canonical SMILES: C1CCCN(CC1)C2=NN=C(C=C2)N3CCN(CC3)C(=O)C=CC4=CC=CC=C4
• Isomeric SMILES: C1CCCN(CC1)C2=NN=C(C=C2)N3CCN(CC3)C(=O)/C=C/C4=CC=CC=C4
• Molecular Formula: C23H29N5O
• Molecular Weight: 391.5 g/mol

Description

(E)-1-(4-(6-(azepan-1-yl)pyridazin-3-yl)piperazin-1-yl)-3-phenylprop-2-en-1-one, also known as AZD0328, is a small molecule inhibitor that has been developed for the treatment of autoimmune diseases and cancer. The compound has been shown to have potent immunomodulatory and anti-inflammatory effects, making it a promising candidate for the development of new therapies.

Scientific Research Applications

Pharmaceutical Applications and Compound Synthesis
Compounds with structures related to "(E)-1-(4-(6-(azepan-1-yl)pyridazin-3-yl)piperazin-1-yl)-3-phenylprop-2-en-1-one" have been explored for their pharmaceutical potential. For example, derivatives of azetidine, pyrrolidine, and piperidine, which share structural motifs with the compound , have been investigated for their ability to act as alpha-subtype selective 5-HT-1D receptor agonists. This property is valuable for treating conditions such as migraines, offering therapeutic benefits with fewer side effects (Habernickel, 2001).

Analgesic and Anti-inflammatory Activities
The analgesic and anti-inflammatory activities of similar compounds have been extensively studied. For instance, derivatives of 6-substituted-3(2H)-pyridazinones carrying the arylpiperazinyl structure have shown promising results. These compounds, when synthesized and tested, demonstrated significant in vivo analgesic and anti-inflammatory activities, without causing harmful effects on the gastric mucosa, suggesting a potential for developing safer non-steroidal anti-inflammatory drugs (NSAIDs) (Duendar et al., 2007).

Herbicidal and Antitumor Activities
Research has also delved into the synthesis of novel chemical entities for applications beyond pharmaceuticals, such as in agriculture and oncology. Certain pyridazinone derivatives have been identified for their herbicidal activities, offering a new approach to weed control (Li et al., 2005). Moreover, some studies have focused on the antitumor-promoting activity of compounds related to benzofuro[2,3-d]pyridazines, revealing their potential in cancer prevention (Nagai et al., 2001).